Cas no 61450-05-3 (2-Furancarboxamide,tetrahydro-N,2-dimethyl-,(S)-(9CI))

• Product Name: 2-Furancarboxamide,tetrahydro-N,2-dimethyl-,(S)-(9CI)
• CAS No: 61450-05-3
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 954520
• PubChem ID: 55287413
• Update Time: 2025-04-19

2-Furancarboxamide,tetrahydro-N,2-dimethyl-,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide,tetrahydro-N,2-dimethyl-,(S)-(9CI)
• 61450-05-3
• (S)-N,2-Dimethyltetrahydrofuran-2-carboxamide
• AKOS006356942

• Inchi： 1S/C7H13NO2/c1-7(6(9)8-2)4-3-5-10-7/h3-5H2,1-2H3,(H,8,9)/t7-/m0/s1
• InChI Key： TXEPZWKCGXYYNG-ZETCQYMHSA-N
• SMILES： O1CCC[C@]1(C(NC)=O)C

Computed Properties

• Exact Mass: 143.09500
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33000
• LogP: 0.69240